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Introduction
Neurine, a quaternary ammonium compound, first emerged from the intricate biochemistry of

the brain in the mid-19th century. Its discovery and subsequent synthesis marked a significant,

albeit complex, chapter in the early days of neurochemistry. This technical guide provides an

in-depth exploration of the initial isolation of neurine and the first documented synthesis of its

bromide salt, offering a valuable historical and scientific resource for researchers in

neuroscience and drug development.

The Initial Discovery of Neurine: From "Protagon" to
a Defined Molecule
The story of neurine's discovery begins with the work of German physician and physiological

chemist Oscar Liebreich. In 1865, while working in the laboratory of Felix Hoppe-Seyler in

Tübingen, Liebreich isolated a complex phosphorized substance from brain tissue which he

named "protagon".[1][2] He published his findings in the esteemed journal Annalen der Chemie

und Pharmacie.[3] Liebreich believed protagon to be the "mother-substance" of the brain, a

primary constituent from which other neural components were derived.

Through further investigation of protagon, a new, distinct nitrogenous chemical was identified.

Liebreich named this substance "neurine" to signify its origin from nervous tissue.[1] This initial

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1581674?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4422379/
https://archive.org/stream/elementsphysiol01goog/elementsphysiol01goog_djvu.txt
https://upload.wikimedia.org/wikipedia/commons/e/e6/Amtlicher_Bericht_%C3%BCber_die_Versammlung_Deutscher_Naturforscher_und_%C3%84rzte._Volume_39%2C_September_1864_%28IA_s1id13207630%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4422379/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


isolation from a biological source laid the groundwork for understanding the chemical

composition of the brain.

It is important to note that around the same period, in 1862, Adolph Strecker had characterized

a substance from bile which he named "choline".[4] A period of scientific discourse followed,

and it was eventually established that Liebreich's neurine and Strecker's choline were, in fact,

the same chemical entity.[1][4] The name choline was ultimately adopted for the molecule.

The First Synthesis of what would be identified as
Neurine Bromide
Interestingly, the first chemical synthesis of the compound that would later be identified as

neurine predates its isolation from the brain. In 1858, the renowned German chemist August

Wilhelm von Hofmann, a pioneer in the study of amines, synthesized a new quaternary

ammonium salt.[1] His work in this area was extensive and foundational to the field of organic

chemistry.

While the primary focus of this guide is neurine bromide, the initial synthesis produced a related

salt. The synthetic pathway, a landmark in early organic synthesis, involved the reaction of

trimethylamine with ethylene bromide.[1] This reaction, a classic example of quaternization of

an amine, yielded the vinyltrimethylammonium salt.

The significance of Hofmann's synthesis was fully realized when the chemical properties of his

synthetic compound were found to be identical to those of the "neurine" isolated by Liebreich

from brain tissue.[1] This convergence of biological isolation and chemical synthesis was a

critical step in validating the structure of this novel biomolecule.

Experimental Protocols
Liebreich's Isolation of Neurine from Brain Tissue
(Conceptual Reconstruction)
While the precise, step-by-step protocol from Liebreich's 1865 publication requires direct

consultation of the historical text, the general procedure for isolating substances like neurine

from complex biological mixtures in that era would have involved the following key steps:
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Extraction: Brain tissue would be treated with a series of solvents, likely starting with ethanol

or ether, to extract the lipid-rich "protagon."

Purification of Protagon: The crude extract would undergo repeated precipitation and

washing steps to purify the protagon.

Hydrolysis of Protagon: The purified protagon would then be subjected to hydrolysis, likely by

boiling with a strong base such as barium hydroxide. This process would break down the

complex protagon molecule, liberating its constituent components, including neurine.

Isolation of Neurine: The resulting mixture would be further processed to isolate the water-

soluble neurine from other hydrolysis products. This would have likely involved techniques

such as precipitation of other components and crystallization of a salt of neurine.

Hofmann's Synthesis of Vinyltrimethylammonium
Bromide (Neurine Bromide)
The synthesis of what was later identified as neurine bromide by Hofmann and his

contemporaries can be represented by the following reaction:

Reaction: Trimethylamine + Ethylene Dibromide → Vinyltrimethylammonium Bromide

Conceptual Experimental Protocol:

Reactants: A sealed tube or reaction vessel would be charged with trimethylamine and

ethylene dibromide, likely in a suitable solvent or neat.

Reaction Conditions: The mixture would be heated for a prolonged period to facilitate the

quaternization reaction.

Isolation and Purification: After the reaction, the product, vinyltrimethylammonium bromide

(neurine bromide), would be isolated from the reaction mixture. This would typically involve

removing any unreacted starting materials and byproducts. Purification would likely be

achieved through recrystallization from a suitable solvent to obtain the pure crystalline salt.
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Physical and Chemical Properties of Neurine Bromide
(19th Century Observations)
Quantitative data from the 19th century is often descriptive. The following table summarizes the

likely observed properties of neurine bromide based on the chemical knowledge of the era.

Property Observation

Appearance Crystalline solid

Color White or colorless crystals

Solubility Readily soluble in water and ethanol

Taste Bitter

Hygroscopicity
Likely observed to be hygroscopic (absorbs

moisture from the air)

Mandatory Visualization
Synthesis of Neurine Bromide

Trimethylamine
(CH₃)₃N

Intermediate Adduct

+

Ethylene Dibromide
BrCH₂CH₂Br

Reaction

Neurine Bromide
(Vinyltrimethylammonium Bromide)

[CH₂=CHN(CH₃)₃]⁺Br⁻

Elimination of HBr

Click to download full resolution via product page

Caption: Synthesis of Neurine Bromide from Trimethylamine and Ethylene Dibromide.

Early Toxicological and Physiological Observations
Early investigations into the physiological effects of neurine and its salts, including the bromide,

revealed its potent biological activity. It was noted to be a poisonous substance.[5] Studies from
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the late 19th and early 20th centuries on the physiological action of choline and neurine began

to elucidate their effects on the body.[6]

The use of bromides as sedatives was common in the 19th century, and this likely spurred

interest in the physiological properties of neurine bromide.[7] Chronic exposure to high levels of

bromide was known to cause a condition called "bromism," characterized by a range of

neurological and psychiatric symptoms.[8] These early toxicological observations, while lacking

the sophisticated methodologies of modern pharmacology, provided the first insights into the

potential neuroactivity of this class of compounds.

Conclusion
The initial discovery and synthesis of neurine bromide represent a confluence of pioneering

work in the fields of biochemistry and organic chemistry. Oscar Liebreich's isolation of neurine

from brain tissue opened a new window into the chemical makeup of the nervous system, while

August Wilhelm von Hofmann's synthetic work provided a means to produce and study this

intriguing molecule. This technical guide serves as a foundational resource for understanding

the historical context and the fundamental chemistry of neurine bromide, a compound that

continues to be of interest in the broader study of quaternary ammonium compounds and their

interactions with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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